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Compound of Interest

Compound Name: Benzeneethanol-d5

Cat. No.: B127560 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety and toxicological profile of

Benzeneethanol-d5 (also known as 2-Phenylethanol-d5). The information is compiled from

various Safety Data Sheets (SDS) and organized to be a practical resource for laboratory and

drug development settings. Quantitative data is presented in clear, tabular formats, and key

experimental and logical workflows are visualized to enhance understanding.

Chemical and Physical Properties
Benzeneethanol-d5 is the deuterated form of 2-phenylethanol, where five hydrogen atoms on

the benzene ring have been replaced with deuterium. This isotopic labeling is often utilized in

research, particularly in metabolic and pharmacokinetic studies. While specific experimental

data for the deuterated compound is limited, the physical and chemical properties are expected

to be very similar to its non-deuterated analogue, 2-phenylethanol.
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Property Value Source

Molecular Formula C₈H₅D₅O
PubChem[1], LGC

Standards[2]

Molecular Weight 127.20 g/mol

Cambridge Isotope

Laboratories[3], Sigma-

Aldrich[4]

CAS Number 35845-63-7
PubChem[1], LGC

Standards[2]

Appearance Colorless liquid Thermo Fisher Scientific[5]

Odor Aromatic, Rose-like
Flinn Scientific[6], Thermo

Fisher Scientific[5]

Melting Point -27 °C / -16.6 °F
Sigma-Aldrich[7], Thermo

Fisher Scientific[5]

Boiling Point 219-221 °C / 426-430 °F
Sigma-Aldrich[7], Thermo

Fisher Scientific[5]

Flash Point 102 °C / 215.6 °F (closed cup)
Sigma-Aldrich[4], Thermo

Fisher Scientific[5]

Density 1.02 g/mL at 20 °C Sigma-Aldrich[7]

Vapor Pressure 0.08 mbar at 20 °C Thermo Fisher Scientific[5]

Partition Coefficient (n-

octanol/water)
log Pow: 1.36 Sigma-Aldrich[7]

Hazard Identification and Classification
Benzeneethanol-d5 is classified as harmful if swallowed and causes serious eye irritation.[1]

[5][7] The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals

provides a standardized framework for communicating these hazards.

GHS Classification Summary
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[6][7]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[1][5][7]

Skin Irritation Category 2 H315: Causes skin irritation[6]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin[6]

Note: Skin irritation and dermal toxicity classifications are based on some, but not all, available

SDS for the non-deuterated analogue.

GHS Hazard Communication Workflow
The following diagram illustrates the logical flow of hazard communication for

Benzeneethanol-d5 based on its GHS classification.

Identification Hazard Identification Precautionary Statements & Response

Benzeneethanol-d5 CAS: 35845-63-7
GHS07

Exclamation Mark
Signal Word: Warning Hazard Statements: H302: Harmful if swallowed H319: Causes serious eye irritation Prevention (P2xx): P264: Wash hands thoroughly after handling. P270: Do not eat, drink or smoke when using this product. P280: Wear eye protection/face protection. Response (P3xx): P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. P337+P313: If eye irritation persists: Get medical advice/attention. Disposal (P5xx): P501: Dispose of contents/container to an approved waste disposal plant.

Click to download full resolution via product page

GHS Hazard Communication Workflow for Benzeneethanol-d5.

Toxicological Data
The toxicological data for Benzeneethanol-d5 is primarily extrapolated from its non-deuterated

analogue, 2-Phenylethanol.
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Toxicity
Endpoint

Value Species Method Source

LD50 (Oral) 1230 mg/kg Rat
OECD 401

(similar)

Fisher

Scientific[8]

LD50 (Dermal) 2000 mg/kg Rabbit
OECD 402

(similar)

Fisher

Scientific[8]

LC50 (Inhalation) >8.8 mg/L / 4h Rat
OECD 403

(similar)

Fisher

Scientific[8]

Skin Irritation
Irritating to skin -

24 h
Rabbit OECD 404

Fisher

Scientific[8]

Eye Irritation
Causes serious

eye irritation
Rabbit OECD 405

Fisher

Scientific[9]

Experimental Protocols
The toxicological data presented are typically determined using standardized testing guidelines

from the Organisation for Economic Co-operation and Development (OECD). These protocols

are designed to ensure data quality and reproducibility.

Acute Oral Toxicity - Acute Toxic Class Method (OECD
Guideline 423)
This method is used to determine the acute oral toxicity of a substance and allows for its

classification into one of a series of toxicity classes.[9] It is a stepwise procedure using a limited

number of animals.

Methodology:

Animal Selection: Healthy, young adult rats (typically female) are used.[10] Animals are

acclimatized to laboratory conditions before the study.

Dose Preparation: The test substance is typically administered via gavage. If not an aqueous

solution, a suitable vehicle is used.[9]
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Dose Administration: A stepwise procedure is used, usually starting with a dose of 2000

mg/kg body weight. A group of three animals is dosed.[10]

Observation: Animals are observed for mortality and clinical signs of toxicity shortly after

dosing and periodically for up to 14 days.[10] Body weight is recorded weekly.

Endpoint Determination: The outcome of the first group determines the next step. If mortality

is observed, the dose for the next group is lowered. If no mortality occurs, the test may be

concluded, and the LD50 is determined to be above the tested dose. The LD50 cut-off value

is established based on the guideline.[10]

Pathology: A gross necropsy is performed on all animals at the end of the observation

period.

Acute Dermal and Eye Irritation (OECD Guidelines 404 &
405)

OECD 404 (Dermal Irritation): This test evaluates the potential of a substance to cause skin

irritation.[3] A single dose (0.5 mL for liquids) is applied to a small area of a rabbit's skin for a

4-hour period.[11] The skin is then observed for signs of erythema (redness) and edema

(swelling) for up to 14 days.[7][11]

OECD 405 (Eye Irritation): This test assesses the potential for a substance to cause eye

irritation or corrosion.[1] A single dose of the substance is applied to one eye of a rabbit, with

the other eye serving as a control.[5][6] The eyes are examined at specific intervals (1, 24,

48, and 72 hours) for effects on the cornea, iris, and conjunctiva.[5]

Experimental Workflow for Acute Oral Toxicity (OECD
423)
The following diagram illustrates the decision-making process in a typical Acute Toxic Class

Method study.
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Start Study
(3 female rats)

Administer 2000 mg/kg dose

Observe for 14 days

Mortality Check

Stop Test
LD50 > 2000 mg/kg

Classify as GHS Category 5
or Unclassified

0-1 deaths

Administer 300 mg/kg dose
(new group of 3 rats)

2-3 deaths

Observe for 14 days

Mortality Check

Stop Test
LD50 between 300-2000 mg/kg

Classify as GHS Category 4

0-1 deaths

Administer 50 mg/kg dose
(new group of 3 rats)

2-3 deaths

Observe for 14 days

Mortality Check

Stop Test
LD50 between 50-300 mg/kg
Classify as GHS Category 3

0-1 deaths

Consider Further Testing
at lower doses

2-3 deaths

Click to download full resolution via product page

Simplified workflow for OECD 423 Acute Toxic Class Method.
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Handling and Storage
Handling:

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.[9]

Ensure adequate ventilation and avoid breathing vapors.[7]

Wash hands thoroughly after handling.[7]

Do not eat, drink, or smoke when using this product.[7]

Storage:

Store at room temperature away from light and moisture.[3]

Keep the container tightly closed in a dry and well-ventilated place.[10]

Keep away from strong oxidizing agents and strong acids.[6]

First-Aid Measures
If Swallowed: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell.[7]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[7]

If on Skin: Take off immediately all contaminated clothing. Rinse skin with water/shower.[7]

If Inhaled: Remove person to fresh air and keep comfortable for breathing.

This guide is intended to provide key safety information and should not replace a thorough

review of the complete Safety Data Sheet provided by the supplier. Always consult the specific

SDS for your product before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Benzeneethanol-d5: A Comprehensive Safety and
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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